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Compound of Interest

Compound Name: Anticancer agent 57

Cat. No.: B12412739 Get Quote

Technical Support Center: Anticancer Agent 57
Synthesis
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working on the

synthesis and scale-up of Anticancer Agent 57.

Frequently Asked Questions (FAQs)
Q1: What is the proposed mechanism of action for Anticancer Agent 57?

A1: Anticancer Agent 57 is a potent and selective inhibitor of the PI3K/AKT/mTOR signaling

pathway, which is frequently hyperactivated in many types of cancer. By targeting key nodes in

this pathway, Agent 57 aims to reduce cell proliferation, survival, and angiogenesis in tumor

tissues.
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Setup Reaction Vessel

Add Solids:
- Intermediate 2A
- Intermediate 2B

- Pd(PPh3)4

Purge with N2
(15 min)

Add Degassed Solvents:
- Toluene
- Ethanol

Add Degassed
Na2CO3 Solution

Heat to 80°C
(12 h)

Monitor by
TLC/LC-MS

Aqueous Workup
& Extraction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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